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Compound of Interest

Compound Name: Desvenlafaxine Succinate

Cat. No.: B001076

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the pharmacokinetic profiles of
desvenlafaxine and its parent compound, venlafaxine. Both are serotonin-norepinephrine
reuptake inhibitors (SNRIs) used in the treatment of major depressive disorder. Understanding
their distinct pharmacokinetic properties is crucial for researchers, scientists, and drug

development professionals in optimizing therapeutic strategies and informing the development
of new chemical entities.

Pharmacokinetic Data Summary

The following table summarizes the key pharmacokinetic parameters of desvenlafaxine and
venlafaxine, offering a clear side-by-side comparison for easy reference.
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Pharmacokinetic
Parameter

Desvenlafaxine

Venlafaxine (Extended-
Release)

Bioavailability

~809%[1][2]

42 + 15%]3]

Time to Peak Plasma

Concentration (Tmax)

~7.5 hours[4]

5.5 to 9 hours[5]

Plasma Protein Binding

~30%[1][2](3]

27 + 29%[3]

Elimination Half-Life (t%2)

~11 hours[3][4]

15 + 6 hours[3]

Primarily conjugation (UGT

isoforms), minor oxidative

Extensive hepatic metabolism,

primarily via CYP2D6 to its

Metabolism ] ] active metabolite, O-
metabolism via CYP3A4. Not a )
desmethylvenlafaxine
substrate of CYP2D6.[1][2] )
(desvenlafaxine).[3][6][7]
Primarily renal excretion of
) Approximately 45% excreted metabolites (87%), with about
Excretion

unchanged in urine.[1][2]

5% as unchanged drug and

29% as desvenlafaxine.[3][5]

Metabolic Pathways

The metabolic pathways of venlafaxine and desvenlafaxine represent a key point of

differentiation. Venlafaxine is extensively metabolized in the liver, primarily by the polymorphic

enzyme CYP2D6, to its major active metabolite, O-desmethylvenlafaxine (which is

desvenlafaxine).[3][6][7] This metabolic step is subject to genetic variability, leading to different

metabolic phenotypes (e.g., poor, intermediate, extensive, and ultra-rapid metabolizers) which

can affect drug exposure and patient response.[8][9] In contrast, desvenlafaxine is primarily

metabolized through conjugation by UDP-glucuronosyltransferase (UGT) enzymes and to a
lesser extent by CYP3A4, bypassing the CYP2D6 pathway.[1][2] This results in a more
predictable pharmacokinetic profile for desvenlafaxine, with less inter-individual variability due

to CYP2D6 genetic polymorphisms.[8]
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Metabolic Pathways of Venlafaxine and Desvenlafaxine

(Desvenlafaxine (administereda

CYP3A4, CYP2C19, CYP2C9 (Minor) ﬁ' (Major) \(‘PSA4 (Minor)
Oxidative Metabolite
(N,O-didesmethylvenlafaxine)

CYP2D6 (Major)

N-desmethylvenlafaxine

CYP3A4, etc.

N,O-didesmethylvenlafaxine

Conjugated Metabolites
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Comparative Pharmacokinetic Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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